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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B1165585

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of the thermal stability and decomposition profile of
methotrexate hydrate, a critical parameter for drug development, formulation, and storage.
The information presented is collated from various thermoanalytical studies, offering
quantitative data, detailed experimental protocols, and a clear visualization of the
decomposition process.

Overview of Methotrexate Thermal Behavior

Methotrexate, an antimetabolite and antifolate agent, is widely used in the treatment of cancer
and autoimmune diseases[1]. Its hydrated form, typically a trihydrate, exhibits a multi-stage
decomposition process when subjected to increasing temperatures. Understanding this
process is crucial for ensuring the drug's stability and efficacy. Thermal analysis techniques
such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are
instrumental in characterizing these thermal events[2]. The initial stages of decomposition
involve the loss of water molecules (desolvation), followed by the melting and subsequent
decomposition of the anhydrous methotrexate molecule at higher temperatures[2][3].

Quantitative Thermal Analysis Data
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The thermal decomposition of methotrexate hydrate has been characterized by several

distinct events, each occurring within specific temperature ranges and associated with a

quantifiable loss of mass. The following tables summarize the key quantitative data obtained
from TGA and DSC studies.

Table 1: Summary of Thermogravimetric Analysis (TGA) Data for Methotrexate Hydrate

Peak
Temperature o
Thermal Event Temperature Mass Loss (%) Description
Range (°C)
(DTG) (°C)
Initial loss of
Dehydration
Starts at 34 39 4.0 water of
(Step 1) .
hydration[3].
Continued loss of
Dehydration water, forming
Starts at 71 91 7.0
(Step 2) the anhydrous
compound][3].
The anhydrous
form of
Anhydrous )
. 127 - 194 - - methotrexate is
Stability
thermally stable
in this range[3].
Decomposition of
Anhydrous the active
N 225 - 320 - 40.0
Decomposition anhydrous
substance]3].
The percentage
of the initial mass
) ] 44.04 that remains
Final Residue > 320 - o
(remaining) after
decomposition[3]
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Note: The total experimental mass loss for dehydration is approximately 11%, which is in good

agreement with the theoretical percentage for a trihydrate (10.62%)[3].

Table 2: Summary of Differential Scanning Calorimetry (DSC) Data for Methotrexate Hydrate

and Its Solvatomorphs

Sample Form

Peak Temperature
(°C)

Temperature Range
(°C)

Description

Commercial Endothermic event
Methotrexate 87.65 - corresponding to
(Trihydrate) desolvation[4][5].
Broad endothermic
peak attributed to the
Methotrexate Hydrate ~200 195 - 210 ) )
fusion (melting) of the
hydrated form[6].
o Endothermic peak
Form | (Acetonitrile ]
91.82 76.02 - 110 corresponding to
solvate hydrate) ]
desolvation[4].
) Dehydration
Form Il (Trihydrate) 91.72 78.32 - 115
endotherm[4][5].
Desolvation
Form V (DMF solvate) 120 -
endotherm[4].

Thermal Decomposition Pathway

The thermal degradation of methotrexate trihydrate follows a sequential pathway. Initially, the

hydrated form loses its water molecules to become anhydrous methotrexate. This anhydrous

form is stable for a specific temperature range before it undergoes further decomposition into

smaller molecules and eventually leaves a final residue.
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Caption: Thermal Decomposition Pathway of Methotrexate Hydrate.

Experimental Protocols

The data presented in this guide were obtained using standard thermoanalytical techniques.
The following are detailed methodologies from the cited research.

4.1 Simultaneous Thermogravimetric/Differential Thermal Analysis (TG/DTA)

This protocol is based on the methodology described in studies analyzing the thermal behavior

of methotrexate active substance[2][3].

e |nstrument: A simultaneous TG/DTA instrument, such as the Perkin-Elmer DIAMOND, is
utilized[2][3].

o Sample Preparation: Approximately 7-8 mg of the methotrexate hydrate sample is weighed
and placed into aluminum crucibles[3].
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Atmosphere: The experiment is conducted in a dynamic air atmosphere with a flow rate of
100 mL-min—1[3].

Heating Program: The sample is heated under non-isothermal conditions from ambient
temperature up to 500 °C[2][3].

Heating Rate: A constant heating rate of 10 °C-min~1 is applied[2][3].

Data Acquisition: Mass loss (TG), its derivative (DTG), and heat flow (DTA/HF) are recorded
as a function of temperature[2].

4.2 Differential Scanning Calorimetry (DSC)

This protocol is derived from studies characterizing different solvatomorphs of methotrexate[4].

Instrument: A Mettler Toledo DSC or equivalent is used[4].

Calibration: The instrument is calibrated for temperature and heat flow accuracy using a
standard reference material like indium (melting point: 156.6 °C, AH = 25.45 J g~1)[4].

Sample Preparation: A small amount of the sample is sealed in an appropriate DSC pan.
Heating Program: The temperature is ramped from 50 °C to 350 °C[4].
Heating Rate: A heating rate of 5 °C min~! is maintained during the analysis[4].

Data Acquisition: The heat flow to or from the sample is measured as a function of
temperature.

Experimental and Analytical Workflow

The process of characterizing the thermal stability of a pharmaceutical compound like

methotrexate hydrate involves a systematic workflow, from sample handling to the final

interpretation of results.
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Caption: General Workflow for Thermal Analysis of Pharmaceuticals.

Decomposition in Aqueous Solutions

It is also important to note that the decomposition of methotrexate is not limited to the solid
state. In agueous solutions, its degradation is influenced by factors such as pH and light. At a
pH above 7 and a temperature of 85°C, methotrexate undergoes hydrolysis to yield N°-
Methylpteroylglutamic acid[7]. When exposed to fluorescent light, methotrexate in solution
degrades into products such as 2,4-diamino-6-pteridinecarbaldehyde and p-
aminobenzoylglutamic acid[7]. This highlights the importance of controlled storage conditions,
protecting the compound from heat, high pH, and light[7][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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